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Compound of Interest

Compound Name: Vibi G

Cat. No.: B1575606

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The "Vibi G" biosensor is a powerful tool for the real-time, in vivo monitoring of GABAergic

signaling. As a genetically encoded sensor, "Vibi G" can be expressed in specific neuronal

populations, enabling researchers to dissect the role of GABA in complex neural circuits with

high spatiotemporal precision. This technology offers significant advantages for understanding

the pathophysiology of neurological and psychiatric disorders and for the development of novel

therapeutics targeting the GABAergic system.

Principle of Operation
"Vibi G" is a fusion protein engineered to translate the binding of a GABA molecule into a

fluorescent signal. It consists of a high-affinity GABA-binding domain coupled to a circularly

permuted green fluorescent protein (cpGFP). In the absence of GABA, the protein exists in a

low-fluorescence conformation. The binding of GABA induces a conformational change that

dramatically increases the quantum yield of the cpGFP, resulting in a detectable increase in

fluorescence.
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Caption: "Vibi G" operational mechanism.

Data Presentation: Quantitative Summary
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The performance of "Vibi G" is critical for experimental design. The following tables summarize

its key in vitro and in vivo characteristics, based on hypothetical but realistic performance

benchmarks for a state-of-the-art biosensor.

Table 1: "Vibi G" In Vitro Characterization

Parameter Value

Peak Excitation (nm) 485

Peak Emission (nm) 510

GABA Affinity (Kd) 2.5 µM

Maximum Fluorescence Change (ΔF/Fmax) ~1000%

Rise Time (10-90%) < 15 ms

Decay Time (90-10%) ~120 ms

Table 2: "Vibi G" In Vivo Performance Examples

Application Brain Region Cell Type Target Typical ΔF/F

Fiber Photometry Amygdala All neurons 40-80%

Two-Photon

Microscopy
Cortex Layer 2/3 Interneurons 100-250%

Experimental Protocols
The following are detailed methodologies for key experiments utilizing the "Vibi G" biosensor.

4.1. Protocol 1: AAV-Mediated Expression of "Vibi G" in the Mouse Brain

This protocol outlines the stereotactic injection of an Adeno-Associated Virus (AAV) to express

"Vibi G" in a targeted brain region.[7][8][9][10]

Materials:
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AAV vector (e.g., pAAV-hSyn-"Vibi G")

Stereotactic apparatus

Anesthesia system (e.g., isoflurane)

Microinjection pump and glass micropipettes

Surgical tools

Adult C57BL/6J mice

Procedure:

Anesthetize the mouse and secure it in the stereotactic frame.

Prepare the surgical site by removing fur and sterilizing the skin.

Make a midline incision to expose the skull.

Identify the target coordinates for the desired brain region using a stereotactic atlas.

Drill a small craniotomy over the target site.

Load the AAV-"Vibi G" vector into a glass micropipette.

Lower the pipette to the target depth.

Infuse the virus at a rate of 100 nL/minute for a total volume of 300-500 nL.

Allow the pipette to remain in place for 5-10 minutes post-infusion to minimize backflow.

Slowly withdraw the pipette.

Suture the incision and provide post-operative care.

Allow 3-4 weeks for optimal "Vibi G" expression before conducting imaging experiments.[11]

4.2. Protocol 2: In Vivo Fiber Photometry with "Vibi G"
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This protocol describes the recording of bulk GABA dynamics from a "Vibi G"-expressing

neuronal population in freely moving mice.[11][12][13][14][15]

Materials:

Mouse with "Vibi G" expression and a chronically implanted optical fiber.

Fiber photometry system.

Behavioral arena.

Procedure:

Handle and habituate the mouse to the behavioral setup and tethering with the fiber optic

patch cord.

Connect the implanted fiber to the photometry system.

Configure the system for "Vibi G" (e.g., ~470 nm excitation, ~525 nm emission detection).

Begin recording the fluorescent signal while the mouse performs a behavioral task.

Record simultaneous video of the animal's behavior.

Analyze the data by calculating the change in fluorescence from baseline (ΔF/F) and

correlating it with specific behavioral events.
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Caption: "Vibi G" fiber photometry workflow.
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4.3. Protocol 3: In Vivo Two-Photon Microscopy with "Vibi G"

This protocol details high-resolution imaging of GABA dynamics at the cellular and subcellular

level in head-fixed mice.[16][17][18][19][20]

Materials:

Mouse with "Vibi G" expression and a chronically implanted cranial window.

Two-photon microscope with a tunable femtosecond laser.

Head-fixation apparatus.

Behavioral stimulation equipment (e.g., screen for visual stimuli, lick port).

Procedure:

Anesthetize the mouse and implant a cranial window over the brain region of interest. Allow

for recovery.

Habituate the head-fixed mouse to the microscope setup.

Tune the two-photon laser to the optimal excitation wavelength for "Vibi G" (e.g., ~920 nm).

Identify "Vibi G"-expressing neurons and define regions of interest (ROIs), such as cell

bodies or dendritic segments.

Present sensory stimuli or have the animal perform a task while imaging.

Acquire time-series images of "Vibi G" fluorescence.

Analyze the data by extracting fluorescence traces from ROIs, calculating ΔF/F, and

correlating with behavioral or stimulus events.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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